Cas no 1804877-28-8 (4-Amino-3-bromopyridine-5-acetonitrile)

• Product Name: 4-Amino-3-bromopyridine-5-acetonitrile
• CAS No: 1804877-28-8
• MF: C₇H₆BrN₃
• MW: 212.046639919281
• CID: 4898828
• Update Time: 2023-08-20

4-Amino-3-bromopyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-bromopyridine-5-acetonitrile

• Inchi： 1S/C7H6BrN3/c8-6-4-11-3-5(1-2-9)7(6)10/h3-4H,1H2,(H2,10,11)
• InChI Key： MMVRBKDSLVVJPY-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(CC#N)=C1N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 174
• XLogP3: 0.5
• Topological Polar Surface Area: 62.7